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Get Quote

The table below summarizes the core properties and environmental behavior of haloxyfop.

Property Details

Chemical Classification Aryloxyphenoxypropionate (AOPP) herbicide [1].

Active Isomer R-enantiomer (haloxyfop-P) [2].

Mode of Action Acetyl CoA carboxylase (ACCase) inhibitor, disrupting fatty acid
biosynthesis [2].

Primary Application Post-emergence control of annual and perennial grass weeds [2].

Environmental Half-Life
(Soil)

Rapid dissipation; half-life of 2.6–4.9 days reported in coastal wetland

soil [3].

Key
Metabolic/Degradation
Process

In soil: Rapid hydrolysis of haloxyfop-methyl to haloxyfop-acid, followed

by chiral inversion of S-enantiomer to R-form [4]. In plants: Hydrolysis to
haloxyfop-acid, but no chiral interconversion of enantiomers [4].

Comparative Metabolism in Plants vs. Soil

The following diagram illustrates the key metabolic pathways of haloxyfop in plants and soil, highlighting

the critical difference in enantiomer behavior.
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Soil Matrix

Rapid Hydrolysis
(Haloxyfop-methyl → Haloxyfop-acid)

Plant Tissue

Hydrolysis
(Haloxyfop-methyl → Haloxyfop-acid)

Applied Herbicide:
Haloxyfop-methyl
(Racemic Mixture)

Enters soil Foliar application

Chiral Inversion
S-haloxyfop-acid → R-haloxyfop-acid

(< 1 day)

Active R-haloxyfop-acid
available for action/degradation

No Enantiomer Interconversion
(S-form remains inactive)

Metabolic fate is
nonenantioselective

Click to download full resolution via product page

Key metabolic pathways of haloxyfop in soil versus plants.

Degradation Kinetics and Microbial Impact

The table below collates data on the dissipation and ecological impact of haloxyfop across different studies.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s569732?utm_src=pdf-body-img
https://www.smolecule.com/products/s569732?utm_src=pdf-body
https://www.smolecule.com/products/s569732?utm_src=pdf-body
https://www.smolecule.com/products/s569732?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Study Context Key Findings on Degradation & Impact

Coastal Wetland
(S. alterniflora)

Haloxyfop dissipated exponentially; >90% removal in 30 days; short-term
reduction in rhizosphere soil bacterial diversity, followed by recovery; increased

abundance of potential degraders (e.g., Pseudomonas, Acinetobacter) [1] [3].

Soil Microbial
Fuel Cell (MFC)

Fungal bioaugmentation with Myrothecium verrucaria enhanced degradation,

achieving >93% haloxyfop-P removal in 60 days; followed second-order
degradation kinetics; improved MFC current and power density [5] [6].

Forest
Restoration

Demonstrated selectivity of haloxyfop-P, causing significantly less damage to
native Atlantic Forest tree species compared to glyphosate [7].

Advanced Remediation and Analytical Protocols

For researchers focusing on remediation or analysis, here are methodologies from recent studies.

Experimental
Approach

Protocol Summary

Fungal
Bioaugmentation in
MFCs

Setup: Construct soil MFCs with carbon fiber anode/graphite cathode.
Treatment: Inoculate herbicide-contaminated soil with fungal strains (e.g.,

Myrothecium verrucaria). Monitoring: Track current density, power output, and
herbicide concentration over 60-90 days. Analysis: Use HPLC-MS for herbicide

quantification; 16S rRNA sequencing for microbial community dynamics [5] [6].

Field Persistence &
Ecotoxicity

Design: Field plots with herbicide application at recommended doses.

Sampling: Collect rhizosphere soil and plant samples over time (e.g., days 1, 3,
7, 15, 30). Analysis: Enantioselective GC-MS or LC-MS to track parent

compound and metabolites; next-generation sequencing (16S rRNA) to assess
shifts in microbial community structure [1] [4] [3].

Environmental Implications and Research Gaps
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The environmental behavior of haloxyfop presents a complex picture. Its rapid dissipation in soil suggests a

lower persistence risk [3], but its potential toxicity to non-target organisms like zebrafish and mice, even at

environmentally relevant concentrations, warrants caution [5]. The compound's high mobility in water

(solubility of 375 mg/L at pH 7) also raises concerns about groundwater contamination [2].

Recent research on Microbial Fuel Cells (MFCs) enhanced with degradative fungi like Myrothecium

verrucaria points to a promising bioremediation strategy. This approach not only accelerates herbicide

removal but also generates electricity, offering a self-sustaining cleanup model [5] [6]. The introduced fungi

create a "xeno-fungusphere," a unique microenvironment that reshapes the indigenous microbial community

and enhances the overall degradation capacity of the system [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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